Cas no 958451-93-9 (5-FLUORO-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-BENZO[B]THIOPHENE)

5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzo[b]thiophene is a boronic ester derivative of a fluorinated benzothiophene scaffold. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures with high selectivity. The presence of the dioxaborolane group enhances stability and handling under ambient conditions, while the fluorine substituent offers potential for further functionalization or modulation of electronic properties. Its well-defined reactivity profile makes it valuable in pharmaceutical and materials science research, particularly for constructing heterocyclic frameworks. The product is typically characterized by NMR and HPLC to ensure purity and consistency for synthetic applications.

5-FLUORO-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-BENZO[B]THIOPHENE structure

958451-93-9 structure

Product Name:5-FLUORO-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-BENZO[B]THIOPHENE

CAS No:958451-93-9

MF:C₁₄H₁₆BFO₂S

MW:278.150046348572

MDL:MFCD11110418

CID:1988401

PubChem ID:53398612

Update Time:2025-05-19

5-FLUORO-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-BENZO[B]THIOPHENE Chemical and Physical Properties

Names and Identifiers

- 5-FLUORO-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-BENZO[B]THIOPHENE
- 2-(5-fluoro-1-benzothiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 958451-93-9
- MFCD11110418
- XNRVFDSPXAGGNH-UHFFFAOYSA-N
- SCHEMBL16010464
- CS-0177015
- PS-13005
- AKOS015950220
- 2-(5-fluorobenzo[b]thiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 5-Fluorobenzo[B]thiophene-2-boronic acid pinacol ester
- MDL： MFCD11110418
- Inchi： 1S/C14H16BFO2S/c1-13(2)14(3,4)18-15(17-13)12-8-9-7-10(16)5-6-11(9)19-12/h5-8H,1-4H3
- InChI Key： XNRVFDSPXAGGNH-UHFFFAOYSA-N
- SMILES： S1C2C=CC(=CC=2C=C1B1OC(C)(C)C(C)(C)O1)F

Computed Properties

Exact Mass: 278.095
Monoisotopic Mass: 278.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 1
Complexity: 347
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.7A^2

5-FLUORO-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-BENZO[B]THIOPHENE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB390017-100 mg	5-Fluorobenzo[B]thiophene-2-boronic acid pinacol ester	958451-93-9		100mg	€552.00	2023-06-17
abcr	AB390017-1 g	5-Fluorobenzo[B]thiophene-2-boronic acid pinacol ester	958451-93-9		1g	€892.00	2023-06-17
Chemenu	CM542248-100mg	5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzo[b]thiophene	958451-93-9	95%+	100mg	$294	2024-07-18
Chemenu	CM542248-1g	5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzo[b]thiophene	958451-93-9	95%+	1g	$490	2024-07-18
Chemenu	CM542248-5g	5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzo[b]thiophene	958451-93-9	95%+	5g	$1960	2024-07-18
Chemenu	CM542248-25g	5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzo[b]thiophene	958451-93-9	95%+	25g	$5880	2024-07-18
abcr	AB390017-100mg	5-Fluorobenzo[B]thiophene-2-boronic acid pinacol ester; .	958451-93-9		100mg	€210.70	2025-04-14
abcr	AB390017-1g	5-Fluorobenzo[B]thiophene-2-boronic acid pinacol ester; .	958451-93-9		1g	€369.80	2025-04-14
abcr	AB390017-5g	5-Fluorobenzo[B]thiophene-2-boronic acid pinacol ester; .	958451-93-9		5g	€999.00	2025-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1247685-250mg	5-Fluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzo[b]thiophene	958451-93-9	98%	250mg	￥4320.00	2024-04-23